Cas no 1339115-53-5 (1-(2,2,2-Trifluoroethyl)azetidine-3-carboxylic acid)

• Product Name: 1-(2,2,2-Trifluoroethyl)azetidine-3-carboxylic acid
• CAS No: 1339115-53-5
• MF: C₆H₈F₃NO₂
• MW: 183.128432273865
• MDL: MFCD20282477
• CID: 3164937
• PubChem ID: 64260693
• Update Time: 2025-06-09

1-(2,2,2-Trifluoroethyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-Trifluoroethyl)azetidine-3-carboxylic acid
• 1-(2,2,2-trifluoroethyl)-3-Azetidinecarboxylic acid
• CS-0127826
• EN300-142439
• F8880-6836
• SCHEMBL20161465
• AS-78896
• 1339115-53-5
• AKOS013581876
• DB-372561
• 1-(2,2,2-trifluoroethyl)azetidine-3-carboxylicacid
• A1-06905
• D79217
• MFCD20282477
• JNYQZTQYRYZPSA-UHFFFAOYSA-N
• SY155930

• MDL： MFCD20282477
• Inchi： 1S/C6H8F3NO2/c7-6(8,9)3-10-1-4(2-10)5(11)12/h4H,1-3H2,(H,11,12)
• InChI Key： JNYQZTQYRYZPSA-UHFFFAOYSA-N
• SMILES： FC(CN1CC(C(=O)O)C1)(F)F

Computed Properties

• Exact Mass: 183.051
• Monoisotopic Mass: 183.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: -1.6

Additional information on 1-(2,2,2-Trifluoroethyl)azetidine-3-carboxylic acid

Research Brief on 1-(2,2,2-Trifluoroethyl)azetidine-3-carboxylic acid (CAS: 1339115-53-5)

1-(2,2,2-Trifluoroethyl)azetidine-3-carboxylic acid (CAS: 1339115-53-5) is a fluorinated azetidine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique trifluoroethyl and carboxylic acid functional groups, has shown promising potential as a building block for the development of novel pharmaceuticals, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases. Recent studies have explored its synthetic pathways, physicochemical properties, and biological activities, positioning it as a valuable scaffold for further research.

The synthesis of 1-(2,2,2-Trifluoroethyl)azetidine-3-carboxylic acid typically involves the alkylation of azetidine-3-carboxylic acid with 2,2,2-trifluoroethyl triflate or related reagents, followed by purification steps to achieve high yields and purity. Recent advancements in synthetic methodologies have improved the efficiency and scalability of this process, making it more accessible for industrial applications. The compound's high solubility in polar solvents and its stability under physiological conditions further enhance its utility in drug development.

In terms of biological activity, 1-(2,2,2-Trifluoroethyl)azetidine-3-carboxylic acid has been investigated as a potential modulator of GABA receptors, which play a critical role in CNS function. Preliminary in vitro studies have demonstrated its ability to interact with GABA_A receptors, suggesting possible applications in the treatment of anxiety, epilepsy, and sleep disorders. Additionally, its trifluoroethyl moiety may contribute to enhanced metabolic stability and bioavailability, addressing common challenges in CNS drug development.

Recent research has also explored the compound's potential as a precursor for the synthesis of peptidomimetics and small-molecule inhibitors. Its rigid azetidine ring and carboxylic acid group provide a versatile platform for structural modifications, enabling the design of compounds with tailored pharmacological profiles. For instance, derivatives of 1-(2,2,2-Trifluoroethyl)azetidine-3-carboxylic acid have been evaluated as inhibitors of enzymes involved in inflammatory pathways, offering new avenues for anti-inflammatory drug development.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of this compound and its derivatives. Future research directions may include detailed structure-activity relationship (SAR) studies, in vivo efficacy assessments, and toxicological evaluations to fully realize its therapeutic potential. Collaborative efforts between academia and industry will be essential to advance this compound from the bench to the clinic.

In conclusion, 1-(2,2,2-Trifluoroethyl)azetidine-3-carboxylic acid (CAS: 1339115-53-5) represents a compelling candidate for further investigation in drug discovery. Its unique chemical structure, combined with its diverse biological activities, positions it as a valuable tool for addressing unmet medical needs. Continued research into its applications and mechanisms of action will undoubtedly contribute to the advancement of chemical biology and pharmaceutical sciences.